Cas no 4204-17-5 (1,4-Diazoniabicyclo[2.2.2]octane,1,4-di-2-propen-1-yl-, chloride (1:2))
4204-17-5 structure
Product Name:1,4-Diazoniabicyclo[2.2.2]octane,1,4-di-2-propen-1-yl-, chloride (1:2)
CAS No:4204-17-5
MF:C12H22N2
MW:194.316483020782
CID:330688
PubChem ID:437696
Update Time:2025-04-19
1,4-Diazoniabicyclo[2.2.2]octane,1,4-di-2-propen-1-yl-, chloride (1:2) Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Diazoniabicyclo[2.2.2]octane,1,4-di-2-propen-1-yl-, chloride (1:2)
- 1,4-bis(prop-2-enyl)-1,4-diazoniabicyclo[2.2.2]octane
- 1,4-diprop-2-enyl-1,4-diazoniabicyclo[2.2.2]octane
- 4204-17-5
- DTXSID00331361
- SCHEMBL2731986
-
- Inchi: 1S/C12H22N2/c1-3-5-13-7-10-14(6-4-2,11-8-13)12-9-13/h3-4H,1-2,5-12H2/q+2
- InChI Key: NQXMQNIAEHTRGW-UHFFFAOYSA-N
- SMILES: [N+]12(CC=C)CC[N+](CC=C)(CC1)CC2
Computed Properties
- Exact Mass: 194.17846
- Monoisotopic Mass: 229.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 194
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
- XLogP3: 1.2
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 0
- LogP: -2.05920
1,4-Diazoniabicyclo[2.2.2]octane,1,4-di-2-propen-1-yl-, chloride (1:2) Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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